N-(3-(benzo[d]oxazol-2-yl)phenyl)-3-((4-methoxyphenyl)sulfonyl)propanamide

• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)phenyl]-3-(4-methoxyphenyl)sulfonylpropanamide
• InChI: InChI=1S/C23H20N2O5S/c1-29-18-9-11-19(12-10-18)31(27,28)14-13-22(26)24-17-6-4-5-16(15-17)23-25-20-7-2-3-8-21(20)30-23/h2-12,15H,13-14H2,1H3,(H,24,26)
• InChI Key: NOQXTVGIHWHNMN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CCC(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C23H20N2O5S
• Molecular Weight: 436.5 g/mol

Description

N-(3-(benzo[d]oxazol-2-yl)phenyl)-3-((4-methoxyphenyl)sulfonyl)propanamide, also known as Compound A, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.

Scientific Research Applications

Synthesis and Pharmacological Potential Research focuses on synthesizing derivatives and evaluating their potential as pharmacological agents. For instance, novel sulfonamide derivatives have been synthesized, showcasing a range of bioactivities including enzyme inhibition and potential for drug design (Tuğrak et al., 2020). This demonstrates the compound's relevance in medicinal chemistry for discovering new therapeutic agents.

Chemical Structure and Properties Analysis Studies also include detailed analysis of chemical structures and properties, providing insights into the molecular architecture and its implications for functionality and application. For example, the synthesis and characterization of quinazoline derivatives, examining their diuretic, antihypertensive, and anti-diabetic potential (Rahman et al., 2014), highlight the compound's versatility in addressing various health issues through chemical modification.

Anticancer and Antioxidant Activities Research into the compound's derivatives has shown promising antioxidant and anticancer activities, indicating potential applications in treating cancer and managing oxidative stress. For example, novel derivatives have been tested for their antioxidant activity and anticancer effects against specific cell lines, revealing certain compounds' significantly higher activity compared to known antioxidants and their cytotoxicity against cancer cells (Tumosienė et al., 2020).

Material Science and Molecular Electronics In the field of material science and molecular electronics, the compound and its derivatives are explored for their utility in creating new materials with specific electronic properties. Research into building blocks for molecular electronics (Stuhr-Hansen et al., 2005) showcases the potential applications in developing advanced materials for electronic devices.